Cas no 399-87-1 (methyl 3-fluoro-2-oxopropanoate)
399-87-1 structure
Product Name:methyl 3-fluoro-2-oxopropanoate
methyl 3-fluoro-2-oxopropanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-fluoro-2-oxopropanoate
- Pyruvic acid, 3-fluoro-, methyl ester
- BRN 1753990
- Methyl 3-fluoropyruvate
- SCHEMBL5176344
- 399-87-1
- DTXSID90192948
-
- Inchi: 1S/C4H5FO3/c1-8-4(7)3(6)2-5/h2H2,1H3
- InChI Key: IZJWUPAJEFJGHC-UHFFFAOYSA-N
- SMILES: FCC(C(=O)OC)=O
Computed Properties
- Exact Mass: 120.02225
- Monoisotopic Mass: 120.02227218g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
methyl 3-fluoro-2-oxopropanoate Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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